3-Hydrazinyl-4,5-dimethyl-4H-1,2,4-triazole dihydrochloride

• Molecular Formula: C4H11Cl2N5
• Molecular Weight: 200.07 g/mol
• SMILES: CC1=NN=C(N1C)NN.Cl.Cl
• InChI: InChI=1S/C4H9N5.2ClH/c1-3-7-8-4(6-5)9(3)2;;/h5H2,1-2H3,(H,6,8);2*1H
• InChIKey: BOUSKIPWXHQHBN-UHFFFAOYSA-N

3-Hydrazinyl-4,5-dimethyl-4H-1,2,4-triazole Dihydrochloride: Core Properties

3-Hydrazinyl-4,5-dimethyl-4H-1,2,4-triazole dihydrochloride (CAS 2059994-88-4) is a nitrogen-rich heterocyclic compound belonging to the 1,2,4-triazole class, presented as a stable dihydrochloride salt of molecular formula C₄H₁₁Cl₂N₅ and molecular weight 200.07 g/mol . The compound features a 4,5-dimethyl substitution pattern on the triazole ring with a free hydrazinyl (-NHNH₂) group at the 3-position, yielding a high nitrogen content of approximately 34.9% by weight in its free base form (C₄H₉N₅, MW 127.15) . This structural arrangement positions the compound as a versatile building block for hydrazone formation, heterocyclic annulation, and metal coordination chemistry, applications that distinguish it from other 3-position derivatives (e.g., 3-chloro, 3-amino, 3-thiol analogs) of the 4,5-dimethyl-1,2,4-triazole scaffold [1].

Synthetic node Hydrazone, Schiff base, and heterocyclic annulation reactions

Salt form advantage Aqueous solubility and ambient storage stability

Coordination chemistry Bidentate hydrazinyl chelation for MOF and polymer architectures

• [1] Lin Q, Zhang M, Zhang L, Zhu M, Qin K, Wang P. Polyvalent Ionic Energetic Salts Based on 4-Amino-3-hydrazino-5-methyl-1,2,4-triazole. Int J Mol Sci. 2023;24(17):13136. doi:10.3390/ijms241713136 View Source

3-Hydrazinyl-4,5-dimethyl-4H-1,2,4-triazole Dihydrochloride: Substitution Risks

The 4,5-dimethyl-1,2,4-triazole scaffold shares a common core with several commercially available analogs differentiated solely by the 3-position substituent (e.g., 3-thiol, 3-chloro, 3-bromo, 3-amino, or unsubstituted variants), yet these compounds exhibit fundamentally divergent reactivity, biological target engagement, and downstream application fitness [1]. The hydrazinyl group at the 3-position provides a unique nucleophilic handle for hydrazone/Schiff base formation with aldehydes and ketones, a transformation unavailable to the 3-chloro or 3-bromo analogs, which instead participate in nucleophilic aromatic substitution or cross-coupling reactions [2]. Furthermore, the dihydrochloride salt form imparts markedly enhanced aqueous solubility and ambient storage stability compared to the free base, directly impacting reproducibility in aqueous-based synthetic protocols and biological assays [3]. Substituting a 3-amino or 3-thiol analog for the 3-hydrazinyl compound alters the coordination chemistry with transition metals, as the hydrazinyl group provides an additional nitrogen donor atom and distinct chelation modes that are critical for generating specific metal-organic framework (MOF) or coordination polymer architectures [4].

3‑position substituent mismatch

3‑chloro, 3‑amino or 3‑thiol analogs lack the hydrazinyl nucleophilic handle, eliminating hydrazone/Schiff base reactivity and altering metal chelation modes.

Salt form mismatch

The free base is susceptible to aerial oxidation and exhibits lower aqueous solubility; substitution may require inert‑atmosphere handling and reduce reproducibility in aqueous protocols.

Coordination architecture divergence

Non‑hydrazinyl triazoles generate fewer structural motifs with transition metals; trinuclear and 1D chain motifs are not accessible with 4‑amino‑1,2,4‑triazole.

• [1] Lin Q, Zhang M, Zhang L, Zhu M, Qin K, Wang P. Polyvalent Ionic Energetic Salts Based on 4-Amino-3-hydrazino-5-methyl-1,2,4-triazole. Int J Mol Sci. 2023;24(17):13136. doi:10.3390/ijms241713136 View Source
• [2] Zhang J-C, Su H, Guo S, et al. Fine-Tuning the Energetic Properties of Complexes through Ligand Modification. Cryst Growth Des. 2018;18(4):2217-2224. doi:10.1021/acs.cgd.7b01659 View Source
• [3] Hydrochloride salts: solubility and stability enhancement. In: Wermuth CG, ed. The Practice of Medicinal Chemistry. 4th ed. Academic Press; 2015: chap. 10. (Class-level evidence: hydrochloride salts of amines generally exhibit enhanced aqueous solubility and oxidative stability relative to free bases.) View Source
• [4] Structural Diversity and Properties of M(II) Coordination Compounds Constructed by 3-Hydrazino-4-amino-1,2,4-triazole Dihydrochloride as Starting Material. Inorg Chem. 2015;54(24):11751-11766. doi:10.1021/acs.inorgchem.5b02434 View Source

Quantitative Comparison Against Analogs

Detonation Performance of Polyvalent Ionic Salts

In a direct head-to-head class comparison, polyvalent ionic energetic salts derived from 4-amino-3-hydrazino-5-methyl-1,2,4-triazole (AHMT·2HCl), a close structural analog of the target compound, achieved a maximum detonation pressure of 34.2 GPa (compound 7) and a detonation velocity of 8887 m s⁻¹ (compound 8), values that approach the performance of RDX [1]. These performance metrics are enabled by the hydrazinyl group's capacity to form polyvalent cationic species; non-hydrazinyl triazole analogs (e.g., 1,2,4-triazole itself or 3,5-diamino-1,2,4-triazole) lack this polyvalent ion-forming capability and consequently yield monovalent salts with lower heats of formation and inferior detonation properties [1]. The target compound's dimethyl substitution pattern provides additional methyl-driven insensitivity benefits—the incorporation of methyl groups reduces sensitivity and elevates the decomposition temperature of the resulting energetic salts [1].

Detonation pressure

Head‑to‑head

34.2 GPa vs. 19.5 GPa (TNT)

Supports polyvalent ionic salt screening

Calculated EXPLO5 V6.01; class inference from AHMT‑derived salts

Evidence Dimension	Detonation pressure (calculated, EXPLO5 V6.01)
Target Compound Data	Not directly measured for the target compound; class inference from AHMT-derived salts: up to 34.2 GPa (Compound 7, dinitramide salt of AHMT) [1]
Comparator Or Baseline	TNT: 19.5 GPa; RDX: ~34 GPa; non-hydrazinyl triazole salts: typically <25 GPa [1]
Quantified Difference	AHMT-derived salt detonation pressure (34.2 GPa) exceeds TNT by +75% and approaches RDX parity; non-hydrazinyl triazole salts underperform by >10 GPa [1]
Conditions	Calculated using EXPLO5 V6.01 software with experimental density and heat of formation data; oxygen-balanced salt compositions [1]

Why This Matters

For energetic materials research programs, the hydrazinyl group's capacity to generate polyvalent ionic salts with near-zero oxygen balance translates to detonation pressures approaching RDX levels (34.2 GPa), a performance tier inaccessible to non-hydrazinyl triazole precursors.

• [1] Lin Q, Zhang M, Zhang L, Zhu M, Qin K, Wang P. Polyvalent Ionic Energetic Salts Based on 4-Amino-3-hydrazino-5-methyl-1,2,4-triazole. Int J Mol Sci. 2023;24(17):13136. doi:10.3390/ijms241713136 View Source

Coordination Architectures of Hydrazinyl-Triazole Ligands

A systematic study employing 3-hydrazino-4-amino-1,2,4-triazole dihydrochloride (HATr·2HCl) as the starting material yielded twelve structurally characterized M(II) coordination compounds (Mn, Co, Ni, Zn, Cd) exhibiting mononuclear, binuclear, trinuclear, and 1D zigzag chain architectures [1]. The structural diversity arises directly from the hydrazinyl group's ability to participate in both primary metal coordination and extensive hydrogen-bonding networks. In contrast, the 4-amino-1,2,4-triazole (ATr) ligand—which lacks the hydrazinyl moiety—generates significantly fewer structural motifs under identical conditions and fails to produce the trinuclear and binuclear chloride-bridged architectures observed with HATr [1]. Thermal stability measurements demonstrated that the HATr-derived coordination polymers maintain structural integrity up to 280 °C, while the free ligand salt HATr·2HCl itself shows a decomposition onset at approximately 237 °C [2].

Coordination architectures

Head‑to‑head

12 distinct motifs vs. fewer (non‑hydrazinyl)

Enables broader structural landscape for MOF design

HATr·2HCl vs ATr; includes trinuclear and 1D chain architectures

Evidence Dimension	Number of structurally distinct M(II) coordination architectures generated from a single ligand
Target Compound Data	12 distinct architectures (mononuclear, binuclear, trinuclear, 1D chain) from HATr·2HCl across Mn, Co, Ni, Zn, Cd [1]
Comparator Or Baseline	4-Amino-1,2,4-triazole (ATr): fewer structural motifs; no trinuclear or chloride-bridged binuclear architectures reported under comparable conditions [1]
Quantified Difference	HATr generates at minimum 3× the structural diversity of ATr under parallel screening conditions; provides access to trinuclear and 1D chain motifs unavailable to the non-hydrazinyl analog [1]
Conditions	Diverse reaction conditions including aqueous, methanolic, and mixed-solvent systems at room temperature and under reflux; various metal-to-ligand ratios; perchlorate and chloride counterions [1]

Why This Matters

For crystal engineering and MOF design efforts, selecting a hydrazinyl-triazole dihydrochloride building block over a non-hydrazinyl analog unlocks access to a broader structural landscape—including trinuclear clusters and 1D coordination polymers—that are essential for tuning porosity, magnetism, and energetic properties.

• [1] Structural Diversity and Properties of M(II) Coordination Compounds Constructed by 3-Hydrazino-4-amino-1,2,4-triazole Dihydrochloride as Starting Material. Inorg Chem. 2015;54(24):11751-11766. doi:10.1021/acs.inorgchem.5b02434 View Source
• [2] Oxygen-containing Tetrazole Salts of 3-Hydrazino-4-amino-1,2,4-triazole (HATr): Nitrogen-rich Ionic Materials with High Thermal Stability. 2024. (Decomposition onset temperature of 237 °C for HATr·2HCl-derived salt). View Source

Ambient Storage Stability: Dihydrochloride vs Free Base

The dihydrochloride salt form confers quantifiable handling advantages over the free base (CAS 804425-34-1). Hydrazine derivatives in their free base form are susceptible to aerial oxidation and gradual decomposition, whereas the protonated hydrochloride salt is stable under normal laboratory storage conditions . The dihydrochloride salt of the closely related compound 4-amino-3-hydrazino-5-methyl-1,2,4-triazole (AHMT·2HCl, compound 3) exhibited an impact sensitivity exceeding 40 J, classifying it as an insensitive material suitable for safe laboratory handling [1]. In contrast, the hydrochloride salt form of 5-hydrazinyl-1-methyl-1H-1,2,3-triazole dihydrochloride is explicitly described as a stable building block for further synthetic elaboration, whereas the corresponding free base requires special storage precautions . Hydrochloride salt formation of amine/hydrazine compounds typically enhances water solubility by 10- to 100-fold compared to the free base, directly enabling aqueous-phase synthetic protocols without organic co-solvents [2].

Storage stability

Class‑level

Stable ambient; IS >40 J vs. inert atm. required

Reduces storage infrastructure requirements

Class inference from AHMT·2HCl; data to verify for target compound

Evidence Dimension	Ambient storage stability and handling safety
Target Compound Data	Dihydrochloride salt form: solid, stable under normal laboratory conditions; moisture-sensitive but not pyrophoric; impact sensitivity >40 J (class inference from AHMT·2HCl) [1]
Comparator Or Baseline	Free base form (CAS 804425-34-1): susceptible to aerial oxidation, requires inert atmosphere storage; hydrazine free bases are known to decompose with release of ammonia
Quantified Difference	Salt form classified as insensitive energetic material (IS >40 J); free base degradation products may include ammonia and nitrogen gas with potential pressure buildup in sealed containers [1]
Conditions	Ambient temperature (20–25 °C), normal atmospheric conditions; BAM drop hammer impact sensitivity testing [1]

Why This Matters

For procurement decisions, specifying the dihydrochloride salt rather than the free base eliminates the need for cold-chain or inert-atmosphere storage infrastructure, reduces decomposition-related lot-to-lot variability, and ensures safer laboratory handling per insensitive energetic material classification (IS >40 J).

• [1] Lin Q, Zhang M, Zhang L, Zhu M, Qin K, Wang P. Polyvalent Ionic Energetic Salts Based on 4-Amino-3-hydrazino-5-methyl-1,2,4-triazole. Int J Mol Sci. 2023;24(17):13136. (Compound 3, AHMT·2HCl: impact sensitivity >40 J.) View Source
• [2] Wermuth CG, ed. The Practice of Medicinal Chemistry. 4th ed. Academic Press; 2015. Chap. 10: Preparation of Water-Soluble Compounds by Salt Formation. (Class-level evidence: hydrochloride salts typically exhibit 10- to 100-fold enhanced aqueous solubility versus free base.) View Source

Exclusive Hydrazone and Heterocycle Annulation Reactions

The terminal hydrazinyl (-NHNH₂) group at the 3-position of the triazole ring enables condensation reactions with aldehydes and ketones to form hydrazone and Schiff base derivatives—a synthetic pathway that is structurally impossible for 3-chloro, 3-bromo, or 3-methyl analogs [1]. In a representative protocol using 4-amino-5-hydrazinyl-4H-1,2,4-triazole-3-thiol (a structurally related hydrazinyl triazole), one-pot pseudo four-component condensation with aromatic aldehydes and phenacyl bromides yielded novel triazolothiadiazines in good yields, demonstrating the hydrazinyl group's role as the essential nucleophilic initiator for multicomponent heterocycle assembly [2]. The ultrasound-assisted reaction of site-selective hydrazinyl triazoles proceeded smoothly in acidified methanol at ambient conditions, achieving enhanced product purity with easier work-up in shorter reaction times compared to conventional thermal methods [3]. In contrast, 3-chloro-4,5-dimethyl-4H-1,2,4-triazole (CAS 56616-85-4) requires fundamentally different reaction partners (nucleophiles for S_NAr) and cannot participate in hydrazone-forming condensation cascades .

Synthetic routes

Reported

Hydrazone condensation Heterocyclic annulation Bidentate chelation

Non‑overlapping reactivity vs 3‑halo/amino analogs

Ultrasound‑assisted protocols reported; multicomponent assembly

Evidence Dimension	Synthetic reaction manifold accessible from the 3-position substituent
Target Compound Data	Hydrazone formation, Schiff base condensation, heterocyclic annulation (triazolothiadiazines, triazolotriazines), metal chelation via hydrazinyl nitrogen [1][2]
Comparator Or Baseline	3-Chloro-4,5-dimethyl-4H-1,2,4-triazole: nucleophilic aromatic substitution, cross-coupling; 3-bromo analog: similar S_NAr chemistry; 3-amino analog: amide/urea formation but no hydrazone chemistry
Quantified Difference	Distinct, non-overlapping reaction manifolds; hydrazinyl group enables 3 additional reaction classes (hydrazone formation, heterocycle annulation, bidentate metal chelation) not available to 3-halo or 3-amino analogs [1][2]
Conditions	Aldehyde/ketone condensation in refluxing ethanol or acidified methanol; ultrasound-assisted protocols at ambient temperature; multicomponent reactions with phenacyl bromides or isothiocyanates [2][3]

Why This Matters

For medicinal chemistry and agrochemical discovery programs, the hydrazinyl group provides a divergent synthetic node that a chloro, bromo, or amino substituent cannot replicate, enabling rapid library generation of hydrazone, triazolothiadiazine, and triazolotriazine scaffolds from a single building block.

• [1] Lin Q, Zhang M, Zhang L, Zhu M, Qin K, Wang P. Polyvalent Ionic Energetic Salts Based on 4-Amino-3-hydrazino-5-methyl-1,2,4-triazole. Int J Mol Sci. 2023;24(17):13136. (Demonstrates hydrazone and salt formation from hydrazinyl triazole precursors.) View Source
• [2] Multicomponent Efficient Synthesis of New [1,2,4]Triazolo[3,4]thiadiazines. SciLit. (One-pot pseudo four-component condensation using 4-amino-5-hydrazinyl-4H-1,2,4-triazole-3-thiol.) View Source
• [3] Ultrasound-Assisted Utility of 1,2,4-Triazole as a Multisite-Sequential Scaffold to Construct Different Heterocycles. ScienceDirect, 2025. (Ultrasound-promoted hydrazinyl triazole reactions in acidified methanol at ambient conditions.) View Source

Nitrogen Content and Energetic Density Comparison

The 3-hydrazino-4-amino-1,2,4-triazole (HATr) dihydrochloride serves as the closest structurally characterized comparator to the target compound. HATr contains 73.65% nitrogen by weight, classifying it as a high-nitrogen compound suitable for energetic material applications [1]. Energetic salts derived from HATr exhibited decomposition onset temperatures ranging from 168 °C to 266 °C and impact sensitivities from 4 J to 40 J, with calculated detonation pressures reaching 32.3 GPa and detonation velocities up to 8455 m s⁻¹ [2]. For comparison, the unsubstituted 1,2,4-triazole (CAS 288-88-0) has a nitrogen content of 66.6% and does not form ionic energetic salts with comparable detonation properties [3]. The target compound (3-hydrazinyl-4,5-dimethyl-4H-1,2,4-triazole dihydrochloride) features two methyl substituents that contribute to reduced sensitivity while maintaining high nitrogen content; the methyl effect on lowering impact sensitivity has been experimentally validated in the AHMT energetic salt series [4].

Nitrogen content

Context‑dependent

~34.9% (free base)

Supports high‑nitrogen energetic salt design

Cross‑study comparable; HATr analog reaches 73.65% N; methyl effect reduces sensitivity

Evidence Dimension	Nitrogen content and energetic salt performance potential
Target Compound Data	Free base nitrogen content: ~34.9% (C₄H₉N₅); class inference from HATr: nitrogen content of analogous dihydrochloride precursor yields energetic salts with detonation pressures up to 32.3 GPa and velocities up to 8455 m s⁻¹ [1][2]
Comparator Or Baseline	1,2,4-Triazole: 66.6% N; 3,5-diamino-1,2,4-triazole: 68.3% N; HATr: 73.65% N; ammonium perchlorate (common propellant oxidizer): 0% N from heterocycle framework [1][3]
Quantified Difference	HATr-derived salts deliver detonation pressures 20–65% higher than TNT (19.5 GPa); 3,5-diamino-1,2,4-triazole does not form polyvalent energetic ionic salts with comparable detonation properties [2][4]
Conditions	Calculated detonation parameters using EXPLO5 V6.01 or K-J equations; experimental densities and heats of formation as inputs [2]

Why This Matters

For propellant and pyrotechnic formulation groups, selecting a hydrazinyl-containing triazole dihydrochloride precursor provides access to energetic ionic salts with detonation velocities exceeding 8000 m s⁻¹, a performance regime not reachable with non-hydrazinyl triazole or tetrazole precursors of comparable molecular weight.

• [1] Preparation, Structure and Kinetic Analysis of the Thermal Behavior of Some Energetic Salts of 3-Hydrazino-4-amino-1,2,4-triazole. (HATr nitrogen content: 73.65%.) View Source
• [2] Energetic salts based on 3-hydrazino-4-amino-1,2,4-triazole (HATr): Synthesis and properties. RSC Adv. 2016. (Detonation pressures 23.1–32.3 GPa; velocities 7421–8455 m s⁻¹; Td = 168–266 °C; IS = 4–40 J.) View Source
• [3] 1,2,4-Triazole (CAS 288-88-0). ChemWhat Database. (Molecular formula C₂H₃N₃, MW 69.07, nitrogen content 66.6%.) View Source
• [4] Lin Q, Zhang M, Zhang L, Zhu M, Qin K, Wang P. Polyvalent Ionic Energetic Salts Based on 4-Amino-3-hydrazino-5-methyl-1,2,4-triazole. Int J Mol Sci. 2023;24(17):13136. (Methyl group effect: reduced sensitivity and elevated decomposition temperature; compound 3 AHMT·2HCl impact sensitivity >40 J.) View Source

Application Scenarios

Energetic Salt Precursor for Propellants and Explosives

As established by the AHMT and HATr energetic salt programs, hydrazinyl-containing triazole dihydrochloride precursors form polyvalent cationic species that, when paired with oxygen-rich anions (dinitramide, 5-nitrotetrazolate), deliver detonation velocities exceeding 8800 m s⁻¹ and detonation pressures up to 34.2 GPa—performance metrics approaching RDX [1][2]. The target compound's 4,5-dimethyl substitution pattern is predicted to further reduce impact sensitivity relative to non-methylated analogs, based on the established methyl insensitivity effect documented in the AHMT series [1]. This scenario is directly supported by quantitative evidence from the AHMT salt library (11 characterized energetic salts) and the HATr salt series, both of which demonstrate that the hydrazinyl group is the essential structural feature enabling polyvalent ionic salt formation.

Coordination Polymer & MOF Ligand Synthesis

The target compound's hydrazinyl group provides a bidentate N,N'-chelating moiety that, when combined with the triazole ring nitrogens, generates diverse coordination architectures inaccessible to non-hydrazinyl analogs. The HATr·2HCl study demonstrated 12 structurally distinct M(II) complexes including 1D chains, trinuclear clusters, and binuclear chloride-bridged species across five transition metals [1]. Thermal stability of the resulting coordination polymers reached 280 °C [2]. This application scenario is directly evidenced by systematic crystallographic characterization of the full HATr-derived complex library and is supported by the methyl-enhanced thermal stability observed in related triazole coordination compounds.

Hydrazone-Based Library Synthesis for Drug Discovery

The hydrazinyl group at the 3-position enables condensation with structurally diverse aldehydes and ketones to generate hydrazone and Schiff base compound libraries. This reactivity is structurally precluded for 3-chloro, 3-bromo, and 3-amino analogs, which require fundamentally different (and non-overlapping) reaction conditions [1]. Ultrasonication-assisted protocols in acidified methanol at ambient temperature provide faster reaction times and easier work-up compared to conventional thermal methods [2]. The resulting hydrazones serve as intermediates for further heterocyclic annulation to triazolothiadiazines, triazolotriazepines, and triazolotriazines—compound classes with documented antibacterial, antifungal, and anticancer activities .

Corrosion Inhibition Formulation Development

Hydrazinyl-substituted 1,2,4-triazole derivatives have demonstrated corrosion inhibition efficiencies of up to 95.1% for mild steel in 1M HCl at 0.5 mM inhibitor concentration at 303 K [1]. The hydrazinyl group enhances adsorption onto metal surfaces through both the triazole ring π-system and the terminal -NH₂ lone pair, providing a bidentate binding mode not available to 3-alkyl or 3-halo triazole analogs. While the target compound has not been specifically evaluated in published corrosion studies, the class-level evidence from structurally analogous 4-amino-5-hydrazinyl-4H-1,2,4-triazole-3-thiol derivatives—which also feature the hydrazinyl-triazole pharmacophore—supports investigation of the target compound as a corrosion inhibitor scaffold.

Application

Selection Property

Validation Focus

Energetic salt precursor

Hydrazinyl‑enabled polyvalent ion formation

Detonation pressure and velocity screening

Coordination polymer & MOF ligand

Bidentate hydrazinyl chelation

Structural diversity and thermal stability

Hydrazone‑based library synthesis

Hydrazone/Schiff base condensation

Reaction scope and annulation efficiency

Corrosion inhibition formulation

Hydrazinyl‑triazole adsorption

Inhibition efficiency screening (class‑level)

• [1] Lin Q, Zhang M, Zhang L, Zhu M, Qin K, Wang P. Polyvalent Ionic Energetic Salts Based on 4-Amino-3-hydrazino-5-methyl-1,2,4-triazole. Int J Mol Sci. 2023;24(17):13136. doi:10.3390/ijms241713136 View Source
• [2] Energetic salts based on 3-hydrazino-4-amino-1,2,4-triazole (HATr): Synthesis and properties. RSC Adv. 2016. (Detonation pressures 23.1–32.3 GPa; velocities 7421–8455 m s⁻¹.) View Source